2-(4-Aminobutan-2-yl)-6-cyclopropyl-2,3-dihydropyridazin-3-one
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Overview
Description
Scientific Research Applications
Chemical Synthesis and Reactivity
Research on the recyclization of dihydropyridazinones to pyrazoles indicates a unique transformation mechanism, involving cyclopropane ring formation and subsequent opening, highlighting the compound's potential in synthetic organic chemistry (Dzvinchuk et al., 2008).
Biological Activity
Studies on various pyridazinone derivatives have uncovered a range of biological activities. For example, certain 6-arylpyridazinones have been synthesized and evaluated for their potential as combined vasodilator/beta-adrenoceptor antagonists, offering insights into cardiovascular drug development (Slater et al., 1988). Additionally, derivatives have shown promising anticonvulsant and muscle relaxant activities, suggesting potential applications in treating neurological disorders (Sharma et al., 2013).
Synthetic Methods and Applications
Innovative synthetic methods for aminobutanoic acids and their derivatives, including those related to pyridazinones, have been developed, demonstrating the versatility of these compounds in medicinal chemistry and drug synthesis (Vasil'eva et al., 2016).
Antimicrobial and Antioxidant Properties
Certain condensation reaction products between acetylpyridine and formylpyridine have displayed moderate antifungal activity, revealing potential antimicrobial applications (Rusnac et al., 2020).
Properties
IUPAC Name |
2-(4-aminobutan-2-yl)-6-cyclopropylpyridazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O/c1-8(6-7-12)14-11(15)5-4-10(13-14)9-2-3-9/h4-5,8-9H,2-3,6-7,12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBWHAOWWQGHRRS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCN)N1C(=O)C=CC(=N1)C2CC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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